Cas no 130189-67-2 (Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-)

Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- structure
130189-67-2 structure
Product Name:Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
CAS No:130189-67-2
MF:C42H32N4O2
MW:624.729089736938
CID:192284
PubChem ID:3076113
Update Time:2025-04-19

Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • Dibenzo[b,f][1,5]diazocine-2,8-diamine,N2,N8-bis[(4-methoxyphenyl)methylene]-6,12-diphenyl-
    • 1-(4-methoxyphenyl)-N-[(6Z,12Z)-2-[(4-methoxyphenyl)methylideneamino]-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]methanimine
    • N,N'-Bis((4-methoxyphenyl)methylene)-6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diamine
    • BRN 4221221
    • Dibenzo(b,f)(1,5)diazocine-2,8-diamine, N,N'-bis((4-methoxyphenyl)methylene)-6,12-diphenyl-
    • 130189-67-2
    • Inchi: 1S/C42H32N4O2/c1-47-35-19-13-29(14-20-35)27-43-33-17-23-39-37(25-33)41(31-9-5-3-6-10-31)46-40-24-18-34(44-28-30-15-21-36(48-2)22-16-30)26-38(40)42(45-39)32-11-7-4-8-12-32/h3-28H,1-2H3/b41-37-,42-38-,43-27+,44-28+,45-39-,45-42-,46-40-,46-41-
    • InChI Key: JBOFXJBLDQALRY-ZSYPNSATSA-N
    • SMILES: O(C)C1C=CC(=CC=1)/C=N/C1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC1C=CC(=CC=1C(C1C=CC=CC=1)=N2)/N=C/C1C=CC(=CC=1)OC |c:25,41|

Computed Properties

  • Exact Mass: 624.25276
  • Monoisotopic Mass: 624.25252628g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 48
  • Rotatable Bond Count: 8
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.9
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